Cas no 1178952-84-5 (2-Bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide)

• Product Name: 2-Bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide
• CAS No: 1178952-84-5
• MF: C₉H₉BrFNO₂S
• MW: 294.140663862228
• CID: 6175822
• PubChem ID: 60824373
• Update Time: 2025-10-31

2-Bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1178952-84-5
• 2-bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide
• EN300-9145724
• 2-Bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C9H9BrFNO2S/c10-8-5-6(11)1-4-9(8)15(13,14)12-7-2-3-7/h1,4-5,7,12H,2-3H2
• InChI Key： NSWWHFJQXKZEID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(NC1CC1)(=O)=O)F

Computed Properties

• Exact Mass: 292.95214g/mol
• Monoisotopic Mass: 292.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-Bromo-n-cyclopropyl-4-fluorobenzene-1-sulfonamide

Comprehensive Overview of 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide (CAS No. 1178952-84-5)

2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide (CAS No. 1178952-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique combination of functional groups, including a bromine atom, a cyclopropyl ring, and a fluorine substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide makes it a valuable intermediate in synthetic chemistry. Its bromine moiety allows for further functionalization via cross-coupling reactions, while the fluorine atom enhances metabolic stability—a critical factor in medicinal chemistry. Recent studies have highlighted its role in optimizing drug-like properties, addressing common challenges such as bioavailability and target selectivity. These attributes align with current industry trends favoring fluorinated compounds and sulfonamide-based therapeutics.

In the context of green chemistry, 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide has been investigated for its compatibility with sustainable synthesis methods. Researchers are exploring catalytic systems to minimize waste generation during its production, responding to growing demand for eco-friendly chemical processes. This focus on sustainability resonates with broader scientific priorities and frequently searched topics like "green synthesis of fluorinated compounds" and "sulfonamide derivatives in drug development".

The compound's cyclopropyl group warrants special attention due to its increasing prominence in medicinal chemistry. This three-membered ring system is known to confer conformational rigidity, often improving binding affinity to biological targets. As such, 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide serves as a strategic scaffold for designing novel bioactive molecules, particularly in oncology and CNS drug research—areas consistently ranking high in scientific literature searches.

Analytical characterization of 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify its structural integrity and purity, which are crucial for research applications. The compound's stability under various conditions has also been a subject of investigation, addressing common queries about "storage conditions for halogenated sulfonamides" and "handling of fluorinated aromatic compounds" in laboratory settings.

From a commercial perspective, 2-Bromo-N-cyclopropyl-4-fluorobenzene-1-sulfonamide is available through specialized chemical suppliers, often with custom synthesis options. Its growing importance is reflected in patent literature, where derivatives of this core structure appear in applications ranging from enzyme modulation to material science. The compound's versatility continues to drive innovation across multiple disciplines, making it a noteworthy subject for researchers exploring "emerging sulfonamide applications" or "halogenated compound design strategies".